Cas no 2174980-90-4 (trans-1,2-dimethylpiperidin-4-amine;dihydrochloride)

• Product Name: trans-1,2-dimethylpiperidin-4-amine;dihydrochloride
• CAS No: 2174980-90-4
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD28893881
• CID: 4641728
• Update Time: 2025-06-08

trans-1,2-dimethylpiperidin-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(2R,4S)-1,2-dimethylpiperidin-4-amine dihydrochloride
• trans-1,2-dimethyl-4-piperidinamine dihydrochloride
• trans-1,2-dimethylpiperidin-4-amine
• trans-1,2-dimethylpiperidin-4-amine;dihydrochloride

• MDL： MFCD28893881
• Inchi： 1S/C7H16N2.ClH/c1-6-5-7(8)3-4-9(6)2;/h6-7H,3-5,8H2,1-2H3;1H/t6-,7+;/m0./s1
• InChI Key： FDQYNRZSBYTPAG-UOERWJHTSA-N
• SMILES： C[C@H]1C[C@H](N)CCN1C.Cl

Additional information on trans-1,2-dimethylpiperidin-4-amine;dihydrochloride

Recent Advances in the Study of trans-1,2-dimethylpiperidin-4-amine;dihydrochloride (CAS: 2174980-90-4)

The compound trans-1,2-dimethylpiperidin-4-amine;dihydrochloride (CAS: 2174980-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and dimethylamine substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of synthetic routes for trans-1,2-dimethylpiperidin-4-amine;dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers employed a multi-step process involving reductive amination and subsequent dihydrochloride salt formation, achieving a purity of over 99%. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that trans-1,2-dimethylpiperidin-4-amine;dihydrochloride exhibits potent activity as a modulator of central nervous system (CNS) receptors. In vitro studies demonstrated its high affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. A recent paper in Neuropharmacology (2024) highlighted its neuroprotective effects in models of Alzheimer's disease, suggesting its potential as a therapeutic agent for cognitive disorders.

Further investigations into the compound's mechanism of action have uncovered its role in modulating intracellular calcium signaling. Researchers at the University of Cambridge reported that trans-1,2-dimethylpiperidin-4-amine;dihydrochloride acts as a selective inhibitor of store-operated calcium entry (SOCE), a pathway involved in cell proliferation and immune responses. This finding, published in Cell Chemical Biology (2023), opens new avenues for targeting cancers and autoimmune diseases.

In addition to its CNS and calcium signaling effects, trans-1,2-dimethylpiperidin-4-amine;dihydrochloride has shown promise in antimicrobial applications. A study in Antimicrobial Agents and Chemotherapy (2024) demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique structure allows it to disrupt bacterial cell membranes while exhibiting low toxicity to mammalian cells, making it a potential candidate for novel antibiotic development.

Despite these promising findings, challenges remain in the clinical translation of trans-1,2-dimethylpiperidin-4-amine;dihydrochloride. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its bioavailability. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, trans-1,2-dimethylpiperidin-4-amine;dihydrochloride (CAS: 2174980-90-4) represents a versatile and pharmacologically active compound with applications spanning neurodegenerative diseases, cancer, and infectious diseases. Recent advancements in its synthesis, mechanistic understanding, and therapeutic potential underscore its significance in modern drug discovery. Future studies will likely focus on optimizing its pharmacokinetic properties and advancing it through preclinical development pipelines.